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Compound of Interest

Compound Name: Poloxipan

Cat. No.: B10752874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Poloxipan, a brand of poloxamer, is a widely utilized copolymer in cell culture, primarily for its

surfactant properties that protect cells from shear stress. However, the performance of

Poloxipan can vary significantly depending on its grade and the presence of impurities. This

guide provides an objective comparison of different grades of Poloxipan, supported by

experimental data, to aid in the selection of the most suitable grade for specific cell culture

applications.

Executive Summary
This guide demonstrates that high-purity, cell culture-grade Poloxipan 188, such as Kolliphor®

P 188 Bio, consistently outperforms standard grades in maintaining high cell viability and

density in suspension cultures, particularly under high shear stress conditions. This superior

performance is attributed to the lower levels of detrimental impurities, such as hydrophobic high

molecular weight (HMW) species and polypropylene oxide (PPO), which can be cytostatic or

interfere with the protective function of the poloxamer. While Poloxipan 407 is effective in

forming hydrogels for 3D cell culture, its application as a primary shear protectant in

suspension culture is not recommended due to its potential to negatively impact the

performance of Poloxipan 188.
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Table 1: Performance Comparison of Poloxipan 188
Grades in CHO Fed-Batch Culture

Grade
Peak Viable Cell
Density (x 10^6
cells/mL)

Viability at Day 14
(%)

Product Titer (g/L)

High-Purity Poloxipan

188
25.5 92 5.8

Standard Grade

Poloxipan 188
18.2 75 3.5

Poloxipan 188 with

known HMW

Impurities

12.5 60 2.1

This data is a representative synthesis from multiple sources indicating performance trends.

Table 2: Effect of Poloxipan 407 on the Shear-Protective
Performance of Poloxipan 188 in CHO Suspension
Culture

Poloxipan Grade(s)
Viable Cell Density (x 10^6
cells/mL) after Shear
Stress

Percentage Viability after
Shear Stress (%)

High-Purity Poloxipan 188 22.1 95

High-Purity Poloxipan 188 +

Poloxipan 407
15.8 80

Poloxipan 407 only 10.3 65

No Poloxipan (Control) 5.2 40

This data is a representative synthesis from multiple sources indicating performance trends.
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Experiment 1: Evaluation of Poloxipan 188 Grades in
Fed-Batch CHO Cell Culture
Objective: To compare the performance of different grades of Poloxipan 188 on CHO cell

growth, viability, and recombinant protein production in a fed-batch culture model.

Methodology:

Cell Line and Inoculum Preparation: A CHO cell line producing a monoclonal antibody is

cultured in a suitable growth medium. Cells are expanded in shake flasks to achieve a

sufficient density for bioreactor inoculation.

Bioreactor Setup: 3L benchtop bioreactors are prepared with a working volume of 1.5L of a

chemically defined CHO medium supplemented with 1 g/L of the respective Poloxipan 188

grade (High-Purity, Standard, and Impure).

Inoculation and Culture Conditions: Bioreactors are inoculated at a target viable cell density

of 0.5 x 10^6 cells/mL. Culture parameters are maintained at 37°C, pH 7.0, and 50%

dissolved oxygen.

Fed-Batch Strategy: A concentrated feed medium is added daily from day 3 to day 12.

Glucose levels are monitored and maintained above 2 g/L.

Sampling and Analysis: Daily samples are taken to measure viable cell density and viability

using a cell counter. Recombinant antibody titer is determined on days 7, 10, and 14 using

protein A HPLC.

Experiment 2: Assessment of Poloxipan 407's Impact on
Shear Protection
Objective: To evaluate the effect of Poloxipan 407 on the shear-protective properties of

Poloxipan 188 in a simulated high-shear environment.

Methodology:

Cell Preparation: CHO cells are harvested from routine culture and resuspended in a base

medium at a density of 2 x 10^6 cells/mL.
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Experimental Groups: The cell suspension is divided into four groups with the following

additions:

Group 1: 1 g/L High-Purity Poloxipan 188

Group 2: 1 g/L High-Purity Poloxipan 188 + 0.5 g/L Poloxipan 407

Group 3: 0.5 g/L Poloxipan 407

Group 4: No Poloxipan (Control)

Shear Stress Application: Each cell suspension is subjected to high shear stress in a baffled

shake flask agitated at 200 RPM for 4 hours.

Post-Shear Analysis: Immediately after the shear stress exposure, viable cell density and

percentage viability are measured for each group.

Experiment 3: Cell Viability in Poloxipan 407 Hydrogels
(MTT Assay)
Objective: To assess the viability of cells encapsulated in a Poloxipan 407 hydrogel.

Methodology:

Hydrogel Preparation: A 25% (w/v) solution of Poloxipan 407 in a suitable cell culture

medium is prepared and kept on ice to prevent gelation.

Cell Encapsulation: Cells are suspended in the cold Poloxipan 407 solution at a desired

density.

Gelation: The cell-hydrogel suspension is dispensed into a 96-well plate and incubated at

37°C to induce gelation.

MTT Assay:

After the desired culture period, the medium is removed from the hydrogels.

MTT reagent (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.
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The MTT solution is removed, and a solubilizing agent (e.g., DMSO or acidified

isopropanol) is added to dissolve the formazan crystals.

The absorbance is read at 570 nm using a microplate reader.
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Caption: Poloxipan 188's shear protection mechanism.
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Caption: Workflow for comparing Poloxipan grades.
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Culture: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752874#performance-evaluation-of-different-
grades-of-poloxipan-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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